5-(2',5'-Dimethoxybenzal) hydantoin

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 5-[(2,5-dimethoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C12H12N2O4/c1-17-8-3-4-10(18-2)7(5-8)6-9-11(15)14-12(16)13-9/h3-6H,1-2H3,(H2,13,14,15,16)
• InChI Key: LZMUNRZLNDFJBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)NC(=O)N2

Description

5-(2',5'-Dimethoxybenzal) hydantoin is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2,5-dimethoxybenzaldehyde (2.504 g.) and hydantoin (1.507 g., 1 molar ratio) in water (15 ml) was heated to 70°. To this 2 layer liquid was added monoethanolamine (1.38 g., 1.5 molar ratio). The mixture was heated 4 hours at 90°-92° (bath temperature) with magnetic stirring. The title compound was isolated in the usual manner and obtained as a yellow solid (3.288 g.), m.p. 250°-252°. Crystallization from dioxane (96% recovery) gave m.p. 251°-252°.

Synthesis routes and methods II

Procedure details